![molecular formula C12H15N3O B6266147 N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide CAS No. 1042624-88-3](/img/new.no-structure.jpg)
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide
Overview
Description
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide is a chemical compound with the molecular formula C12H15N3O and a molecular weight of 217.27 g/mol It is characterized by the presence of a cyanophenyl group attached to an aminoethyl acetamide moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide typically involves the reaction of 4-cyanobenzylamine with ethyl acetate under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often at elevated temperatures to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often incorporating advanced techniques such as continuous flow reactors and automated systems to ensure consistent quality and high throughput .
Chemical Reactions Analysis
Types of Reactions
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the nitrile group to an amine.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like halides and alkoxides are employed under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions result in the formation of various substituted derivatives .
Scientific Research Applications
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules and heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.
Industry: It is utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide: Unique due to its specific structure and functional groups.
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)propionamide: Similar structure but with a propionamide group instead of acetamide.
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)butyramide: Contains a butyramide group, offering different chemical properties.
Uniqueness
Its cyanophenyl and aminoethyl acetamide moieties make it a versatile compound in various fields of research .
Properties
CAS No. |
1042624-88-3 |
|---|---|
Molecular Formula |
C12H15N3O |
Molecular Weight |
217.3 |
Purity |
90 |
Origin of Product |
United States |
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